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Abstract

Dibasic lead phosphite is an inorganic lead compound widely recognized for its efficacy as a
heat and light stabilizer, primarily in polyvinyl chloride (PVC) and other chlorinated polymers. Its
multifaceted mechanism of action, which includes scavenging acidic byproducts of polymer
degradation and providing antioxidant properties, makes it a crucial additive for enhancing the
durability and lifespan of these materials. This technical guide provides a comprehensive
overview of the fundamental properties of dibasic lead phosphite, including its chemical
identity, physicochemical characteristics, synthesis methodologies, and its role as a polymer
stabilizer. Detailed experimental protocols for its synthesis and characterization are also
presented to facilitate further research and application.

Chemical Identity and Formula

Dibasic lead phosphite is a complex inorganic salt. While it is often represented by the
simplified formula 2PbO-PbHPO3-%2H20, a more structurally descriptive representation is
PbsO(OH)2(HPO3).[1] The compound is a basic salt containing the phosphite anion (HPO327).
For clarity, various identifiers are provided in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b097946?utm_src=pdf-interest
https://www.benchchem.com/product/b097946?utm_src=pdf-body
https://www.benchchem.com/product/b097946?utm_src=pdf-body
https://www.benchchem.com/product/b097946?utm_src=pdf-body
https://patents.google.com/patent/WO1992001017A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 12141-20-7[2][3], 1344-40-7[4][5]
Molecular Formula HOsPPbs[6]

Molecular Weight 733.58 g/mol [6]

Dibasic lead(ll) phosphite, Trilead dioxide
Synonyms .
phosphonate, Plumbous phosphite[3]

Physicochemical Properties

Dibasic lead phosphite is a white or yellowish crystalline powder.[7] Key quantitative physical
and chemical properties are summarized in the table below for easy comparison.

Property Value Source(s)

White to yellowish crystalline

Appearance sowder [7]
Density 6.1-6.94 g/cm3 [71[8]
Refractive Index ~2.25 [7119]
Melting Point Decomposes [8]

) Turns gray-black at ~200°C
Thermal Behavior [71[8]
and yellow at ~450°C

Insoluble in water and organic
solvents. Soluble in

Solubility hydrochloric acid, nitric acid, [7]
and ammonium acetate

solution.

Synthesis of Dibasic Lead Phosphite

The synthesis of dibasic lead phosphite is typically achieved through a precipitation reaction in
an aqueous medium. The most common method involves the reaction of a lead source, such
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as lead monoxide (litharge), with phosphorous acid.

Experimental Protocol: Synthesis from Lead Monoxide

This protocol describes a common laboratory-scale synthesis of dibasic lead phosphite.

Materials:

Lead (Il) oxide (PbO, litharge)

Phosphorous acid (HsPOs)

Glacial acetic acid (CH3COOH) (catalyst)

Deionized water

Equipment:

o Reaction vessel with a mechanical stirrer and heating mantle

Dropping funnel

pH meter

Buchner funnel and filter paper

Drying oven
Procedure:

o A suspension of finely powdered lead monoxide is prepared in warm deionized water in the
reaction vessel. A small amount of glacial acetic acid is added to the suspension to act as a
catalyst.[10]

e The suspension is heated to approximately 50-70°C with constant stirring.[11]

e A dilute solution of phosphorous acid is slowly added to the heated lead monoxide
suspension over a period of several hours.[10][11]
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e The pH of the reaction mixture is monitored. The reaction is considered complete when the
pH of the suspension stabilizes at approximately 6.9, indicating the formation of the dibasic
salt.[9]

e The resulting white precipitate of dibasic lead phosphite is collected by vacuum filtration
using a Buchner funnel.

e The collected solid is washed with deionized water to remove any unreacted starting
materials and soluble byproducts.

o The final product is dried in an oven at a temperature of 60-80°C to a constant weight.[9]

Logical Flow of Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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